Cas no 1361644-60-1 (2-Ethoxy-5-(2,3,5-trichlorophenyl)pyridine)

• Product Name: 2-Ethoxy-5-(2,3,5-trichlorophenyl)pyridine
• CAS No: 1361644-60-1
• MF: C₁₃H₁₀Cl₃NO
• MW: 302.583600521088
• CID: 4966396
• Update Time: 2025-05-26

2-Ethoxy-5-(2,3,5-trichlorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Ethoxy-5-(2,3,5-trichlorophenyl)pyridine

• Inchi： 1S/C13H10Cl3NO/c1-2-18-12-4-3-8(7-17-12)10-5-9(14)6-11(15)13(10)16/h3-7H,2H2,1H3
• InChI Key： KFVGPWNHMZLGLG-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=CC=1C1C=NC(=CC=1)OCC)Cl)Cl

Computed Properties

• Exact Mass: 300.982797 g/mol
• Monoisotopic Mass: 300.982797 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 22.1
• Molecular Weight: 302.6

Additional information on 2-Ethoxy-5-(2,3,5-trichlorophenyl)pyridine

Comprehensive Overview of 2-Ethoxy-5-(2,3,5-trichlorophenyl)pyridine (CAS No. 1361644-60-1)

2-Ethoxy-5-(2,3,5-trichlorophenyl)pyridine (CAS No. 1361644-60-1) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various industries. This compound belongs to the class of chlorinated pyridine derivatives, which are known for their versatility in chemical synthesis and material science. The presence of both ethoxy and trichlorophenyl groups in its molecular structure makes it a valuable intermediate for further chemical modifications.

In the realm of pharmaceutical research, 2-Ethoxy-5-(2,3,5-trichlorophenyl)pyridine has been explored for its potential as a building block in the synthesis of novel drug candidates. Researchers are particularly interested in its ability to interact with biological targets, owing to its aromatic pyridine core and chlorine substituents. These features are often associated with enhanced binding affinity and metabolic stability, making it a promising candidate for drug discovery programs.

The compound's CAS No. 1361644-60-1 is frequently searched in academic and industrial databases, reflecting its growing relevance in chemical innovation. Users often inquire about its synthetic routes, physical properties, and safety data, highlighting the need for comprehensive information. For instance, questions like "How to synthesize 2-Ethoxy-5-(2,3,5-trichlorophenyl)pyridine?" or "What are the applications of CAS 1361644-60-1 in material science?" are common in search engines and AI-driven platforms.

From an environmental perspective, the compound's chlorinated aromatic structure raises questions about its biodegradability and ecological impact. While it is not classified as a hazardous substance, researchers are increasingly focusing on green chemistry approaches to minimize potential risks. This aligns with the broader trend of sustainable chemical practices, which is a hot topic among both scientists and policymakers.

In the field of agrochemicals, 2-Ethoxy-5-(2,3,5-trichlorophenyl)pyridine has shown promise as a precursor for developing new crop protection agents. Its structural motifs are similar to those found in commercially successful pesticides, sparking interest in its potential to address emerging challenges in agricultural productivity. This connection to food security and sustainable farming further amplifies its significance in contemporary research.

The compound's physical and chemical properties, such as its melting point, solubility, and stability under various conditions, are critical for its practical applications. For example, its lipophilicity, influenced by the trichlorophenyl group, makes it suitable for formulations requiring controlled release or targeted delivery. These attributes are often discussed in forums and publications related to advanced materials and formulation science.

Another area of interest is the compound's role in organic electronics. The pyridine moiety and chlorine atoms can contribute to electron transport properties, making it a candidate for use in OLEDs (organic light-emitting diodes) or photovoltaic devices. This aligns with the global push toward renewable energy and energy-efficient technologies, topics that dominate current scientific and industrial discourse.

For those involved in chemical manufacturing, the scalability of 2-Ethoxy-5-(2,3,5-trichlorophenyl)pyridine synthesis is a key consideration. Optimizing reaction conditions to achieve high yields and purity is a frequent topic in process chemistry discussions. Additionally, the compound's compatibility with catalytic systems and green solvents is an active area of investigation, reflecting the industry's shift toward eco-friendly production methods.

In summary, 2-Ethoxy-5-(2,3,5-trichlorophenyl)pyridine (CAS No. 1361644-60-1) is a multifaceted compound with applications spanning pharmaceuticals, agrochemicals, materials science, and organic electronics. Its unique structure and properties make it a subject of ongoing research, while its alignment with sustainability and innovation trends ensures its continued relevance in the scientific community. As interest in this compound grows, so does the need for detailed, accessible information to support its safe and effective use across industries.